Cas no 2138358-21-9 (2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid)

• Product Name: 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid
• CAS No: 2138358-21-9
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 6361945
• PubChem ID: 165476000
• Update Time: 2025-05-25

2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138358-21-9
• 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid
• EN300-657974

• Inchi： 1S/C26H25NO4/c1-26(2,24(28)29)27(16-18-10-4-3-5-11-18)25(30)31-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23H,16-17H2,1-2H3,(H,28,29)
• InChI Key： SIMLXOZNCZGBAY-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)C(C(=O)O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid

2-[Benzyl({[(9H-Fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 2138358-21-9, known as 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a benzyl amino moiety, making it a valuable reagent in the synthesis of complex biomolecules.

The Fmoc group, a key component of this compound, is widely recognized for its role as a protecting group in peptide synthesis. Its ability to selectively protect amino groups under specific reaction conditions has made it indispensable in the construction of peptides and proteins. Recent advancements in peptide synthesis have further highlighted the importance of this compound, particularly in the development of bioactive peptides and therapeutic agents. Researchers have demonstrated that the use of Fmoc-based reagents like this compound can significantly enhance the efficiency and precision of peptide assembly, leading to more complex and functional molecules.

Another critical aspect of this compound is its methylpropanoic acid backbone. This structural feature contributes to its stability and solubility properties, which are essential for its application in various chemical reactions. Recent studies have explored the use of this compound in the synthesis of non-natural amino acids, where its unique reactivity has been leveraged to create novel building blocks for drug discovery. The integration of this compound into such workflows has opened new avenues for the creation of diverse chemical libraries, which are crucial for high-throughput screening in pharmaceutical research.

The benzyl group present in this compound also plays a significant role in its reactivity and functionality. Benzyl groups are often used as protecting groups due to their stability under mild reaction conditions and ease of removal when desired. In the context of this compound, the benzyl group enhances its versatility, allowing it to be used in a wide range of synthetic strategies. Recent research has focused on optimizing the conditions for the removal of the benzyl group, enabling more efficient and selective transformations in complex molecule synthesis.

In terms of applications, this compound has found extensive use in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate in the construction of peptide chains. Its compatibility with standard SPPS protocols makes it a preferred choice for researchers working on peptide-based therapeutics. Additionally, this compound has been employed in the synthesis of cyclic peptides, which are known for their potent biological activities and potential as drug candidates.

Recent advancements in green chemistry have also influenced the use of this compound. Researchers have explored more sustainable methods for its synthesis and application, aiming to reduce waste and improve efficiency. For instance, catalytic methods and environmentally friendly solvents have been implemented to streamline its production process. These efforts align with the growing emphasis on sustainable practices in the chemical industry.

Moreover, computational chemistry has played a pivotal role in understanding the properties and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its electronic structure, steric effects, and reaction mechanisms. These studies have not only enhanced our understanding of its behavior but also guided the development of improved synthetic strategies.

In conclusion, 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid (CAS No 2138358-21-9) is a versatile and valuable compound with significant implications in medicinal chemistry and peptide synthesis. Its unique structure and functional groups make it an essential tool for constructing complex biomolecules, while ongoing research continues to uncover new applications and optimizations for its use.